N-allyl-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea

• IUPAC Name: 1-(1-ethyl-3,5-dimethylpyrazol-4-yl)-3-prop-2-enylthiourea
• InChI: InChI=1S/C11H18N4S/c1-5-7-12-11(16)13-10-8(3)14-15(6-2)9(10)4/h5H,1,6-7H2,2-4H3,(H2,12,13,16)
• InChI Key: SEILGSINQROCEC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)NC(=S)NCC=C)C
• Molecular Formula: C11H18N4S
• Molecular Weight: 238.36 g/mol

Description

N-allyl-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea, commonly known as ADTU, is a thiourea derivative that has become increasingly popular in scientific research due to its unique properties. ADTU has been found to have a wide range of applications in the field of biochemistry and physiology, making it an important subject of study.

Mechanism of Action

ADTU inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. This prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, which is necessary for many physiological processes. This inhibition results in a decrease in the levels of bicarbonate in the body, which can have a range of effects on different physiological systems.
Biochemical and Physiological Effects:
ADTU has been found to have a range of biochemical and physiological effects. In addition to its inhibition of carbonic anhydrase, ADTU has been found to have antioxidant properties, which can protect cells from oxidative damage. ADTU has also been found to have anti-inflammatory effects, which can help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of ADTU for lab experiments is its specificity for carbonic anhydrase. This allows researchers to study the effects of inhibiting this enzyme without affecting other physiological processes. However, ADTU has some limitations as well. It has been found to have low solubility in water, which can make it difficult to work with in some experiments. Additionally, ADTU has been found to have low stability in solution, which can limit its shelf life.

Future Directions

There are many potential future directions for research on ADTU. One area of interest is the development of new therapeutic applications for ADTU. For example, researchers could investigate its potential use in the treatment of conditions such as glaucoma, epilepsy, and osteoporosis. Another area of interest is the development of new synthesis methods for ADTU that could improve its solubility and stability. Finally, researchers could investigate the effects of ADTU on other physiological processes beyond carbonic anhydrase inhibition.

Scientific Research Applications

ADTU has been extensively used in scientific research due to its ability to inhibit the activity of the enzyme carbonic anhydrase. This enzyme is involved in a wide range of physiological processes, including acid-base balance, respiration, and bone resorption. By inhibiting this enzyme, ADTU has been found to have potential therapeutic applications in the treatment of conditions such as glaucoma, epilepsy, and osteoporosis.